Cas no 15158-13-1 (Benzene,1,3-dimethyl-2-(4-nitrophenoxy)-)
15158-13-1 structure
Product Name:Benzene,1,3-dimethyl-2-(4-nitrophenoxy)-
CAS No:15158-13-1
MF:C14H13NO3
MW:243.257923841476
CID:169991
PubChem ID:177573
Update Time:2025-04-19
Benzene,1,3-dimethyl-2-(4-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,3-dimethyl-2-(4-nitrophenoxy)-
- 1,3-Dimethyl-2-(4-nitrophenoxy)benzene
- 2,6-Dimethylphenyl 4-nitrophenyl ether
- 15158-13-1
- AKOS001579491
- 1-(2,6-Dimethylphenoxy)-4-nitrobenzene
- InChI=1/C14H13NO3/c1-10-4-3-5-11(2)14(10)18-13-8-6-12(7-9-13)15(16)17/h3-9H,1-2H
- DTXSID10164804
- SR-01000395486
- benzene, 1,3-dimethyl-2-(4-nitrophenoxy)-
- Ether,p-nitrophenyl 2,6-xylyl
- p-Nitrophenyl 2,6-xylyl ether
- SR-01000395486-1
- Oprea1_014495
-
- Inchi: 1S/C14H13NO3/c1-10-4-3-5-11(2)14(10)18-13-8-6-12(7-9-13)15(16)17/h3-9H,1-2H3
- InChI Key: VKPHCKTVRFIGBX-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C1C(C)=CC=CC=1C
Computed Properties
- Exact Mass: 243.08959
- Monoisotopic Mass: 243.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 55Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 336.3°Cat760mmHg
- Flash Point: 135.1°C
- Refractive Index: 1.589
- PSA: 52.37
Benzene,1,3-dimethyl-2-(4-nitrophenoxy)- Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
15158-13-1 (Benzene,1,3-dimethyl-2-(4-nitrophenoxy)-) Related Products
- 14804-39-8(2-methoxy-1,3-dimethyl-5-nitro-benzene)
- 50741-92-9(2-Methyl-4-nitroanisole)
- 13120-77-9(2-methoxy-1-methyl-4-nitrobenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent